Cas no 2098103-83-2 (1-(1-(difluoromethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-yl)-N-methylmethanamine)

• Product name: 1-(1-(difluoromethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-yl)-N-methylmethanamine
• CAS No: 2098103-83-2
• MF: C₁₁H₁₂F₂N₄
• MW: 238.236588478088
• CID: 5726468
• PubChem ID: 121210952

1-(1-(difluoromethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(difluoromethyl)-5-pyridin-4-ylpyrazol-3-yl]-N-methylmethanamine
• 2098103-83-2
• F2198-0715
• AKOS026721049
• 1-(1-(difluoromethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-yl)-N-methylmethanamine

• Inchi： 1S/C11H12F2N4/c1-14-7-9-6-10(16-17(9)11(12)13)8-2-4-15-5-3-8/h2-6,11,14H,7H2,1H3
• InChI Key： IFGSISZXJNWVKC-UHFFFAOYSA-N
• SMILES： FC(N1C(=CC(C2C=CN=CC=2)=N1)CNC)F

Computed Properties

• Exact Mass: 238.10300272g/mol
• Monoisotopic Mass: 238.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7Ų
• XLogP3: 1.1

Additional information on 1-(1-(difluoromethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-yl)-N-methylmethanamine

Introduction to 1-(1-(difluoromethyl-3-(pyridin-4-yl-1H-pyrazol-5-yl))-1H-pyrazol-5-yl)-N-methylmethanamine (CAS No. 2098103-83-2)

1-(1-(difluoromethyl-3-(pyridin-4-yl-1H-pyrazol-5-yl))-1H-pyrazol-5-yl)-N-methylmethanamine, identified by its CAS number 2098103-83-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including a difluoromethyl group and a pyridin-4-yl moiety, which are known to contribute to its unique chemical properties and biological interactions. The presence of these groups suggests that the compound may interact with biological targets in ways that could be beneficial for drug discovery.

In recent years, there has been growing interest in the development of novel compounds that incorporate difluoromethyl groups. These groups are often included in drug molecules due to their ability to enhance metabolic stability, improve binding affinity, and increase bioavailability. The difluoromethyl group in 1-(1-(difluoromethyl-3-(pyridin-4-yl-1H-pyrazol-5-yl))-1H-pyrazol-5-yl)-N-methylmethanamine is likely to play a crucial role in its pharmacological activity.

The pyridin-4-yl group is another key feature of this compound, contributing to its potential biological activity. Pyridine derivatives are well-known for their diverse pharmacological properties and have been widely used in the development of various therapeutic agents. The combination of the pyridin-4-yl group with the pyrazole ring in this compound suggests that it may exhibit multiple modes of action, making it a promising candidate for further investigation.

The pyrazole ring is a heterocyclic aromatic compound that is known for its ability to interact with biological targets such as enzymes and receptors. The presence of multiple pyrazole rings in the structure of 1-(1-(difluoromethyl-3-(pyridin-4-yl-1H-pyrazol-5-yl))-1H-pyrazol-5-yl)-N-methylmethanamine suggests that it may have a high degree of binding affinity to its target proteins, which could enhance its efficacy as a therapeutic agent.

Recent studies have shown that compounds containing pyrazole moieties exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The structural features of 1-(1-(difluoromethyl-3-(pyridin-4-yl-1H-pyrazol-5-yl))-1H-pyrazol-5-yl)-N-methylmethanamine make it a candidate for further exploration in these areas. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the known anti-inflammatory properties of pyrazole derivatives.

The N-methylmethanamine group in the compound's name indicates the presence of an amine functional group, which is commonly found in many bioactive molecules. Amines are known to participate in various biological processes and can serve as important pharmacophores. The N-methylmethanamine group in this compound may contribute to its ability to interact with biological targets and modulate cellular processes.

In conclusion, 1-(1-(difluoromethyl-3-(pyridin-4-y